2-(3,3-Dimethylbutyl)cyclopentanone

• Molecular Formula: C11H20O
• Molecular Weight: 168.28 g/mol
• IUPAC Name: 2-(3,3-dimethylbutyl)cyclopentan-1-one
• InChI: InChI=1S/C11H20O/c1-11(2,3)8-7-9-5-4-6-10(9)12/h9H,4-8H2,1-3H3
• InChI Key: UJCNRJBGXOEFQS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)CCC1CCCC1=O

Description

2-(3,3-Dimethylbutyl)cyclopentanone is a useful research compound. Its molecular formula is C11H20O and its molecular weight is 168.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution consisting of 23.0 g (101.7 mmol) of methyl 1-(3,3-dimethylbutyl)-2-oxocyclopentanecarboxylate in 80 ml of acetic acid and 80 ml of conc. hydrochloric acid is stirred at 90° C. for 14 hours. After the reaction has ended, the mixture is cooled to room temperature and ice-water is added. The product is extracted with diethyl ether. The org. phase is washed with water, dried with sodium sulphate and concentrated under reduced pressure. The crude product is purified by column chromatography (silica gel 60-120, mobile phase: ethyl acetate 3%/petroleum ether). This gives 10 g (59% of theory) of 2-(3,3-dimethylbutyl)cyclopentanone.